N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-fluorobenzamide

• IUPAC Name: N-(4-bromophenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-4-fluorobenzamide
• InChI: InChI=1S/C17H13BrFNO3S/c18-13-3-7-15(8-4-13)20(16-9-10-24(22,23)11-16)17(21)12-1-5-14(19)6-2-12/h1-10,16H,11H2
• InChI Key: YRTQWMKPTXKFCI-UHFFFAOYSA-N
• Canonical SMILES: C1C(C=CS1(=O)=O)N(C2=CC=C(C=C2)Br)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H13BrFNO3S
• Molecular Weight: 410.3 g/mol

Description

N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-fluorobenzamide, also known as BDDTB, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. It belongs to the class of thiophene-based compounds and has shown promising results as a potential drug candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-fluorobenzamide is not fully understood, but it is believed to involve the inhibition of the target enzyme or receptor. For example, N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-fluorobenzamide has been shown to inhibit the activity of CK2 by binding to the ATP-binding site of the enzyme. This results in the inhibition of cell proliferation and induction of apoptosis in cancer cells. Similarly, N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-fluorobenzamide has been shown to inhibit the activity of HDAC6, which leads to the accumulation of acetylated proteins and the induction of cell death in cancer cells.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-fluorobenzamide has been shown to exhibit various biochemical and physiological effects, depending on the target enzyme or receptor. For example, N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-fluorobenzamide has been shown to induce cell death and inhibit cell proliferation in cancer cells. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-fluorobenzamide has been shown to exhibit antipsychotic-like effects in animal models of schizophrenia.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-fluorobenzamide is its high potency and selectivity for the target enzyme or receptor. This makes it an ideal tool for studying the role of these targets in disease development and progression. However, one of the limitations of N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-fluorobenzamide is its relatively low solubility in aqueous solutions, which can make it difficult to administer in vivo. Additionally, the high potency of N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-fluorobenzamide can also make it toxic to normal cells at high concentrations.

Future Directions

There are several future directions for the study of N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-fluorobenzamide. One potential application is in the development of novel cancer therapies that target CK2 and HDAC6. N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-fluorobenzamide has shown promising results in preclinical studies, and further research is needed to determine its efficacy and safety in clinical trials. Additionally, N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-fluorobenzamide may also have potential applications in the treatment of neurodegenerative disorders and psychiatric disorders, although more research is needed to fully understand its mechanisms of action and potential therapeutic benefits.

Synthesis Methods

The synthesis of N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-fluorobenzamide involves a multi-step process that starts with the reaction of 4-bromobenzoic acid and thionyl chloride to form 4-bromobenzoyl chloride. This intermediate is then reacted with 3-methylthiophene-2,5-dione in the presence of a base to form the desired product, N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-fluorobenzamide. The synthesis of N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-fluorobenzamide has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

N-(4-bromophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-fluorobenzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent inhibitory activity against various enzymes and receptors, including but not limited to, the protein kinase CK2, the histone deacetylase HDAC6, and the dopamine D2 receptor. These enzymes and receptors are known to be involved in the development and progression of various diseases, including cancer, neurodegenerative disorders, and psychiatric disorders.